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Compound of Interest

Compound Name:
(3,5,6-Trimethylpyrazin-2-

yl)methanol

Cat. No.: B151405 Get Quote

In-Depth Technical Guide: (3,5,6-
Trimethylpyrazin-2-yl)methanol
This technical guide provides a comprehensive overview of (3,5,6-Trimethylpyrazin-2-
yl)methanol, a heterocyclic organic compound. The document is intended for researchers,

scientists, and professionals in drug development and related fields, offering detailed

information on its chemical properties, potential biological significance, and relevant

experimental contexts.

Core Compound Data
(3,5,6-Trimethylpyrazin-2-yl)methanol is a substituted pyrazine with potential applications in

the flavor and pharmaceutical industries.[1] Its molecular structure, characterized by a pyrazine

ring with three methyl groups and a methanol substituent, imparts specific chemical and

physical properties.[1]

Below is a summary of its key molecular data:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b151405?utm_src=pdf-interest
https://www.benchchem.com/product/b151405?utm_src=pdf-body
https://www.benchchem.com/product/b151405?utm_src=pdf-body
https://www.benchchem.com/product/b151405?utm_src=pdf-body
https://cymitquimica.com/cas/75907-74-3/
https://cymitquimica.com/cas/75907-74-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

Molecular Formula C₈H₁₂N₂O [2][3]

Molecular Weight 152.19 g/mol [2][3]

CAS Number 75907-74-3 [2][3]

Synthesis and Preparation
A documented method for the synthesis of (3,5,6-Trimethylpyrazin-2-yl)methanol involves a

multi-step process starting from tetramethylpyrazine. This synthesis is a crucial step for

producing the compound for further study and application. A prodrug, 2-hydroxy-methyl-3,5,6-

trimethyl-pyrazine palmitate (HTMPP), has been synthesized from (3,5,6-Trimethylpyrazin-2-
yl)methanol (referred to as HTMP in the study).[4][5]

The general workflow for the synthesis is outlined below:

Synthesis of (3,5,6-Trimethylpyrazin-2-yl)methanol

Tetramethylpyrazine Oxidation Acylation Hydrolysis (3,5,6-Trimethylpyrazin-2-yl)methanol

Click to download full resolution via product page

A simplified workflow for the synthesis of (3,5,6-Trimethylpyrazin-2-yl)methanol.

Potential Biological Activity and Signaling Pathways
of Related Compounds
While specific signaling pathways for (3,5,6-Trimethylpyrazin-2-yl)methanol are not

extensively documented, research on the closely related compound, tetramethylpyrazine

(TMP), provides valuable insights into the potential biological activities of substituted pyrazines.

TMP has been shown to exhibit anti-inflammatory effects through the modulation of specific

signaling pathways.
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One such pathway is the SIRT1 signaling pathway. Studies have shown that

tetramethylpyrazine can attenuate inflammatory injury in human coronary artery endothelial

cells by activating SIRT1, which in turn inhibits pyroptosis.[2]

The proposed mechanism of action for tetramethylpyrazine in attenuating inflammation is

depicted in the following diagram:

Proposed Anti-Inflammatory Pathway of Tetramethylpyrazine (TMP)

Tetramethylpyrazine
(TMP)

SIRT1 Activation

Pyroptosis

Inflammatory Stimulus
(e.g., TNF-α)

Inflammatory Injury

Click to download full resolution via product page

Proposed mechanism of tetramethylpyrazine's anti-inflammatory effect via SIRT1 activation.

Additionally, tetramethylpyrazine has been found to ameliorate acute lung injury by regulating

the Rac1/LIMK1 signaling pathway, which is involved in cytoskeletal remodeling and

endothelial permeability.[6][7][8]
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Experimental Protocols for Related Compounds
To investigate the biological effects of pyrazine compounds like tetramethylpyrazine, and by

extension (3,5,6-Trimethylpyrazin-2-yl)methanol, a variety of experimental protocols are

employed. The following are examples of methodologies used in the study of

tetramethylpyrazine's anti-inflammatory effects[2]:

Cell Culture and Treatment: Human coronary artery endothelial cells (HCAEC) are cultured

and divided into groups, including a control group, a model group treated with an

inflammatory agent (e.g., TNF-α), a treatment group pre-treated with the compound of

interest, and an inhibitor group to confirm the pathway.

Cell Viability Assays: To assess the protective effects of the compound against inflammatory

damage, cell viability is measured using standard assays.

Measurement of LDH Activity and ROS Levels: Lactate dehydrogenase (LDH) activity and

reactive oxygen species (ROS) levels are quantified to determine the extent of cellular injury

and oxidative stress.

Protein Expression Analysis: The expression levels of key proteins in the signaling pathway

(e.g., SIRT1) and markers of pyroptosis are measured using techniques like Western

blotting.

These experimental approaches provide a framework for the investigation of the biological

activities of (3,5,6-Trimethylpyrazin-2-yl)methanol.

Conclusion
(3,5,6-Trimethylpyrazin-2-yl)methanol is a pyrazine derivative with defined chemical

properties. While detailed biological studies on this specific compound are limited, research on

the related compound tetramethylpyrazine suggests potential for anti-inflammatory and other

therapeutic activities through the modulation of key signaling pathways. The synthesis

protocols and experimental methodologies outlined in this guide provide a foundation for further

research and development of this and related compounds for pharmaceutical and other

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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